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Introduction
Chlorophyll a is the primary photosynthetic pigment in most phytoplankton and plants, making

its concentration a key indicator of biomass and primary productivity in aquatic and terrestrial

ecosystems. The trichromatic spectrophotometric method is a widely used and cost-effective

technique for the quantitative determination of chlorophyll a, as well as chlorophylls b and c, in

a sample extract. This method relies on the differential absorption of light by these pigments at

specific wavelengths. These application notes provide a comprehensive overview and detailed

protocols for the accurate measurement of chlorophyll a using the trichromatic method.

Principle
The trichromatic method is based on the principle that chlorophylls a, b, and c have distinct and

well-characterized absorption maxima in the visible spectrum when dissolved in an organic

solvent. By measuring the absorbance of a pigment extract at three specific wavelengths

corresponding to the absorption peaks of each chlorophyll type, a set of simultaneous

equations can be used to calculate the concentration of each pigment, correcting for spectral

overlap. The most commonly used solvent is 90% acetone, and the equations developed by
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Jeffrey and Humphrey (1975) are widely accepted for this purpose. A fourth measurement at a

longer wavelength (e.g., 750 nm) is typically taken to correct for turbidity in the extract.

Data Presentation: Trichromatic Equations for 90%
Acetone
The following table summarizes the trichromatic equations for calculating the concentrations of

chlorophyll a, b, and c in a 90% acetone extract, as established by Jeffrey and Humphrey

(1975).

Chlorophyll Type Equation (in µg/mL of extract)

Chlorophyll a
Ca = 11.85 * (A664 - A750) - 1.54 * (A647 -

A750) - 0.08 * (A630 - A750)

Chlorophyll b
Cb = 21.03 * (A647 - A750) - 5.43 * (A664 -

A750) - 2.66 * (A630 - A750)

Chlorophyll c
Cc = 24.52 * (A630 - A750) - 1.67 * (A664 -

A750) - 7.60 * (A647 - A750)

Where:

Aλ is the absorbance at wavelength λ.

A750 is the absorbance at 750 nm, used for turbidity correction.

To calculate the final chlorophyll concentration in the original sample, the following formula is

used:

Chlorophyll Concentration (µg/L or µg/g) = (Ca * Volume of extract (mL)) / (Volume of water

filtered (L) or Weight of sample (g))

Experimental Workflow
The following diagram illustrates the general workflow for the determination of chlorophyll

concentration using the trichromatic method.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15707087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Pigment Extraction

Measurement & Calculation

Sample Collection
(Water or Plant Tissue)

Filtration (for Phytoplankton)
or Homogenization (for Plants)

Addition of 90% Acetone

Incubation
(Cold & Dark)

Centrifugation

Spectrophotometric Reading
(630, 647, 664, 750 nm)

Calculation using
Trichromatic Equations

Click to download full resolution via product page

Caption: Experimental workflow for chlorophyll analysis.
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Logical Relationship of Trichromatic Equations
The diagram below illustrates how absorbance values at different wavelengths are utilized in

the trichromatic equations to determine the concentration of each chlorophyll pigment.
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Caption: Logical flow of the trichromatic equations.

Protocols
Protocol 1: Chlorophyll Extraction from Phytoplankton
in Water Samples
1. Materials and Equipment:

Filtration apparatus (filter funnel, base, and flask)

Vacuum pump

Glass fiber filters (GF/F, nominal pore size 0.7 µm)
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Forceps

Centrifuge tubes (15 mL or 50 mL, opaque or wrapped in foil)

Centrifuge

Spectrophotometer

Cuvettes (1 cm path length)

90% Acetone solution (90 parts acetone, 10 parts water)

Magnesium carbonate (MgCO₃) suspension (optional)

2. Procedure:

Sample Collection: Collect a known volume of water (e.g., 1-5 L, depending on

phytoplankton density).

Filtration:

Assemble the filtration apparatus with a GF/F filter.

Filter the known volume of water under low vacuum pressure (<100 mm Hg) to avoid cell

damage.

Optionally, add a small amount of MgCO₃ suspension to the last few hundred milliliters of

the sample to prevent pigment acidification.

After filtration, carefully remove the filter with forceps, fold it in half with the sample side

inwards, and place it in a labeled centrifuge tube.

Extraction:

Add a precise volume of 90% acetone (e.g., 10 mL) to the centrifuge tube containing the

filter.

Cap the tube tightly and vortex or sonicate to break the filter and resuspend the cells.
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Store the tubes in the dark at 4°C for 12-24 hours to ensure complete pigment extraction.

Clarification:

After the steeping period, vortex the tubes again.

Centrifuge the tubes at approximately 4000 x g for 10-15 minutes at 4°C to pellet the filter

fibers and cell debris.

Spectrophotometric Measurement:

Carefully decant the supernatant (pigment extract) into a cuvette.

Measure the absorbance of the extract at 630, 647, 664, and 750 nm. Use 90% acetone

as a blank.

Calculation:

Use the equations provided in the Data Presentation section to calculate the

concentrations of chlorophyll a, b, and c in the extract.

Calculate the final chlorophyll concentration in the original water sample.

Protocol 2: Chlorophyll Extraction from Plant Leaves
1. Materials and Equipment:

Mortar and pestle or tissue homogenizer

Scissors or a cork borer

Analytical balance

Centrifuge tubes (15 mL or 50 mL, opaque or wrapped in foil)

Centrifuge

Spectrophotometer
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Cuvettes (1 cm path length)

90% Acetone solution

Quartz sand (optional, as a grinding aid)

2. Procedure:

Sample Collection and Preparation:

Excise a known fresh weight (e.g., 0.1-0.5 g) or a known area of leaf tissue.

Cut the leaf tissue into small pieces.

Homogenization and Extraction:

Place the leaf tissue in a pre-chilled mortar with a small amount of quartz sand (if using).

Add a small volume of 90% acetone and grind the tissue thoroughly with the pestle until it

becomes a fine, homogenous paste.

Quantitatively transfer the homogenate to a centrifuge tube. Rinse the mortar and pestle

with additional 90% acetone and add the rinsing to the centrifuge tube to ensure all

pigment is collected. Bring the final volume to a known amount (e.g., 10 mL).

Clarification:

Cap the tube and vortex.

Centrifuge at approximately 4000 x g for 10-15 minutes at 4°C to pellet the tissue debris.

Spectrophotometric Measurement:

Decant the supernatant into a cuvette.

Measure the absorbance at 630, 647, 664, and 750 nm against a 90% acetone blank.

Calculation:
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Use the trichromatic equations to calculate the chlorophyll concentrations in the extract.

Calculate the final chlorophyll concentration per gram of fresh weight or per unit area of

the leaf sample.

Important Considerations:

Light and Temperature: Chlorophyll is sensitive to light and heat. All steps should be

performed in subdued light, and samples and extracts should be kept cold and dark to

prevent pigment degradation.[1]

Solvent Choice: While 90% acetone is common, other solvents like 80% acetone, ethanol, or

methanol can also be used. However, different solvents require different sets of equations

with specific absorption coefficients.

Turbidity: Incomplete clarification of the extract can lead to light scattering and artificially high

absorbance readings. The reading at 750 nm is used to correct for this interference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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